2-(3-formyl-4-hydroxyphenyl)acetic acid
Description
Mechanism of Action
Target of Action
It is known that phenolic acids, such as 4-hydroxyphenylacetic acid, are often involved in the acylation of phenols and amines . This suggests that 2-(3-formyl-4-hydroxyphenyl)acetic acid may interact with similar targets.
Mode of Action
Based on its structural similarity to other phenolic acids, it may interact with its targets through acylation, a process that involves the transfer of an acyl group to the target molecule .
Biochemical Pathways
Coumarins, which are secondary metabolites made up of benzene and α-pyrone rings fused together, have been found to potentially treat various ailments, including cancer, metabolic, and degenerative disorders . Given the structural similarity between this compound and coumarins, it is plausible that this compound may affect similar biochemical pathways.
Result of Action
Given its potential role in acylation, it may influence the function of target molecules and potentially alter cellular processes .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3-formyl-4-hydroxyphenyl)acetic acid involves the conversion of a starting material, 3,4-dihydroxybenzaldehyde, to the final product through a series of chemical reactions.", "Starting Materials": [ "3,4-dihydroxybenzaldehyde", "Benzene", "Acetic anhydride", "Sodium acetate", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Step 1: 3,4-dihydroxybenzaldehyde is reacted with benzene in the presence of acetic anhydride and sodium acetate to form 2-(3,4-dihydroxyphenyl)acetic acid.", "Step 2: The product from step 1 is reduced using sodium borohydride in ethanol to form 2-(3,4-dihydroxyphenyl)ethanol.", "Step 3: The product from step 2 is oxidized using hydrochloric acid and sodium chlorite to form 2-(3-formyl-4-hydroxyphenyl)ethanoic acid.", "Step 4: The product from step 3 is then treated with sodium hydroxide to form the final product, 2-(3-formyl-4-hydroxyphenyl)acetic acid." ] } | |
CAS RN |
152880-92-7 |
Molecular Formula |
C9H8O4 |
Molecular Weight |
180.2 |
Purity |
95 |
Origin of Product |
United States |
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